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Compound Name: Hexavinyldisiloxane

Cat. No.: B1588441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexavinyldisiloxane is a highly efficient crosslinking agent utilized in the formulation of

silicone elastomers. Its unique structure, featuring six reactive vinyl groups per molecule,

allows for the creation of densely crosslinked polymer networks. This high degree of

crosslinking imparts exceptional mechanical strength, thermal stability, and chemical resistance

to the resulting silicone elastomers, making them suitable for a wide range of demanding

applications, including in the pharmaceutical and medical device industries.

The primary crosslinking mechanism involves the platinum-catalyzed hydrosilylation reaction

between the vinyl groups of hexavinyldisiloxane and the hydride groups of a silicone polymer,

typically a hydride-terminated polydimethylsiloxane (PDMS). This addition-cure chemistry is

known for its high efficiency, lack of byproducts, and the ability to precisely control the

elastomer's final properties by adjusting the ratio of vinyl to hydride groups.

Key Applications
The robust properties of silicone elastomers crosslinked with hexavinyldisiloxane lend

themselves to several critical applications in research and drug development:
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Microfluidics: The creation of well-defined and chemically resistant microfluidic devices for

cell culture, drug screening, and diagnostic assays.

Drug Delivery: Encapsulation and controlled release of therapeutic agents. The dense

network can be tailored to control diffusion rates.

Medical Devices and Implants: Fabrication of biocompatible and biostable components that

require high mechanical integrity and resistance to degradation.

Seals and Gaskets: Use in laboratory equipment and pharmaceutical manufacturing where

chemical resistance and a high-purity environment are essential.

Data Presentation: Influence of Hexavinyldisiloxane
on Elastomer Properties
The concentration of hexavinyldisiloxane as a crosslinking agent significantly influences the

mechanical and physical properties of the resulting silicone elastomer. The following tables

summarize the expected trends based on typical formulation adjustments.

Table 1: Effect of Hexavinyldisiloxane Concentration on Mechanical Properties

Property
Low Crosslinker
Concentration

High Crosslinker
Concentration

Tensile Strength (MPa) Lower Higher

Elongation at Break (%) Higher Lower

Shore A Hardness Lower Higher

Young's Modulus (MPa) Lower Higher

Table 2: Impact of Hexavinyldisiloxane on Thermal and Swelling Properties
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Property
Low Crosslinker
Concentration

High Crosslinker
Concentration

Thermal Stability (°C) Good Excellent

Swelling in Toluene (%) Higher Lower

Crosslink Density (mol/cm³) Lower Higher

Experimental Protocols
Protocol 1: Preparation of a Silicone Elastomer Film
using Hexavinyldisiloxane
This protocol describes the preparation of a standard silicone elastomer film via platinum-

catalyzed hydrosilylation.

Materials:

Vinyl-terminated polydimethylsiloxane (PDMS-V)

Poly(methylhydrosiloxane) (PMHS) or other hydride-functional silicone

Hexavinyldisiloxane (crosslinking agent)

Platinum catalyst (e.g., Karstedt's catalyst)

Inhibitor (e.g., 1-ethynyl-1-cyclohexanol) (optional, to control cure time)

Toluene (or other suitable solvent)

Petri dish or other suitable mold

Procedure:

Preparation of Part A (Vinyl Component):

In a clean, dry beaker, weigh the desired amount of vinyl-terminated PDMS.
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Add the calculated amount of hexavinyldisiloxane. The ratio of vinyl groups from PDMS

and hexavinyldisiloxane to the hydride groups in Part B should be optimized (typically

around 1.5:1 to 1:1.5).

Add the platinum catalyst (typically in the ppm range). If using an inhibitor, add it at this

stage.

Add a minimal amount of toluene to ensure homogeneity and mix thoroughly using a

magnetic stirrer or a planetary mixer.

Preparation of Part B (Hydride Component):

In a separate beaker, weigh the required amount of the hydride-functional silicone polymer

(e.g., PMHS).

If necessary, dilute with a small amount of toluene to achieve a workable viscosity.

Mixing and Curing:

Add Part B to Part A and mix vigorously for 2-3 minutes until the mixture is completely

homogeneous.

Degas the mixture in a vacuum chamber to remove any entrapped air bubbles.

Pour the mixture into the mold (e.g., petri dish) to the desired thickness.

Cure the elastomer in an oven at a specified temperature (e.g., 60-120°C). The curing

time will depend on the catalyst concentration, temperature, and presence of an inhibitor.

Post-Curing:

After the initial cure, it is often beneficial to post-cure the elastomer at a higher

temperature (e.g., 150°C) for several hours to ensure complete crosslinking and remove

any residual volatile components.

Protocol 2: Swelling Test for Crosslink Density
Determination
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This protocol outlines a method to determine the extent of crosslinking by measuring the

swelling of the elastomer in a good solvent.

Materials:

Cured silicone elastomer sample

Toluene (or other suitable solvent)

Vials with sealed caps

Analytical balance

Procedure:

Cut a small, precisely weighed piece of the cured silicone elastomer (initial mass, mi).

Place the sample in a vial and add an excess of toluene.

Seal the vial and allow the sample to swell for 24-48 hours at room temperature to reach

equilibrium.

Carefully remove the swollen sample from the vial, gently blot the surface with a lint-free

tissue to remove excess solvent, and immediately weigh it (swollen mass, ms).

Dry the swollen sample in a vacuum oven at 60°C until a constant weight is achieved (dry

mass, md).

Calculate the swelling ratio (Q) and gel fraction using the following equations:

Swelling Ratio (Q) = ms / md

Gel Fraction (%) = (md / mi) x 100

A lower swelling ratio indicates a higher degree of crosslinking.

Visualizations
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Caption: Platinum-catalyzed hydrosilylation crosslinking mechanism.

Caption: General experimental workflow for silicone elastomer synthesis.

Caption: Relationship between crosslinker concentration and properties.

To cite this document: BenchChem. [Application Notes: Hexavinyldisiloxane as a Versatile
Crosslinking Agent for Silicone Elastomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588441#hexavinyldisiloxane-as-a-crosslinking-
agent-in-silicone-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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